Cas no 1805337-00-1 (3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805337-00-1
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 4857530
• Update Time: 2025-06-11

3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H11F2N3O2/c10-9(11)4-1-5(13)7(3-12)14-6(4)2-8(15)16/h1,9H,2-3,12-13H2,(H,15,16)
• InChI Key： JNXYQPHWDVIZEL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CN)N=C1CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.5
• Topological Polar Surface Area: 102

Additional information on 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid

3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805337-00-1): A Comprehensive Overview

3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805337-00-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The chemical structure of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid is notable for its incorporation of a difluoromethyl group and multiple amine functionalities. These features contribute to its high reactivity and selectivity, making it a valuable starting material for the synthesis of more complex molecules. The presence of the difluoromethyl group is particularly interesting, as it can enhance the metabolic stability and bioavailability of the compound, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as a potent inhibitor of specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid has also shown potential as an antiviral agent. Studies conducted by researchers at the National Institutes of Health have indicated that this compound can effectively inhibit the replication of certain viruses, including influenza and coronaviruses. This finding is particularly significant given the ongoing global health challenges posed by viral infections.

The pharmacokinetic properties of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid have been extensively studied to understand its behavior in biological systems. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

To further explore the therapeutic potential of 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The next phase will involve larger patient populations to confirm these findings and establish optimal dosing regimens.

Beyond its direct therapeutic applications, 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid is also being investigated as a tool for understanding fundamental biological processes. Its ability to modulate specific protein interactions and signaling pathways makes it a valuable probe for studying cellular mechanisms involved in disease progression. This dual role as both a therapeutic agent and a research tool underscores its versatility and importance in modern biomedical research.

In conclusion, 3-Amino-2-(aminomethyl)-5-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805337-00-1) represents a promising compound with a wide range of potential applications in medicine and biology. Its unique chemical structure and favorable pharmacological properties make it an exciting area of focus for ongoing research and development efforts. As more data become available from ongoing studies, it is likely that this compound will continue to play a significant role in advancing our understanding and treatment of various diseases.